Cas no 1797961-63-7 (6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide)

• Product Name: 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide
• CAS No: 1797961-63-7
• MF: C₁₇H₁₅ClN₄OS
• MW: 358.845200777054
• CID: 5941474
• PubChem ID: 75469674
• Update Time: 2025-06-11

6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26612227
• AKOS033383433
• Z1504852742
• 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide
• 1797961-63-7
• 6-chloro-2-methyl-N-(4-methylsulfanyl-2-phenylpyrazol-3-yl)pyridine-3-carboxamide

• Inchi： 1S/C17H15ClN4OS/c1-11-13(8-9-15(18)20-11)17(23)21-16-14(24-2)10-19-22(16)12-6-4-3-5-7-12/h3-10H,1-2H3,(H,21,23)
• InChI Key： FVHXAJVUEGUULS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=N1)C(NC1=C(C=NN1C1C=CC=CC=1)SC)=O

Computed Properties

• Exact Mass: 358.0655100g/mol
• Monoisotopic Mass: 358.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.1Ų

Additional information on 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide

Introduction to 6-Chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide (CAS No. 1797961-63-7)

6-Chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide, with the CAS number 1797961-63-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including a chlorinated pyridine ring, a methyl group, and a substituted pyrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide has been extensively studied in recent years. One of the most common synthetic routes involves the coupling of 6-chloro-2-methylpyridine-3-carboxylic acid with 4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-amine using coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA. This method ensures high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of its physicochemical properties, 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide is a solid at room temperature with a melting point ranging from 180 to 185°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as DMSO, DMF, and ethanol. These solubility characteristics are crucial for its use in various biological assays and formulations.

The biological activity of 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide has been extensively evaluated in preclinical studies. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. In vitro studies have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as COX and LOX, thereby reducing the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Furthermore, recent studies have explored the potential of 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide as an anticancer agent. Preliminary data suggest that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its therapeutic potential, 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-yl]pyridine-3-carboxamide has also been investigated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as an oral or parenteral drug. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

The safety profile of 6-chloro-2-methyl-N-[4-(methylsulfanyl)-1-phenyl-1H-pyrazol-5-y l]pyridine -3-carboxamide has also been evaluated in preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 6-chloro -2 -methyl -N -[4 -(m eth ylsu lfany l) -1 -phe n yl -1 H -pyr az ol -5 -y l] pyr id ine -3 -car box amide (CAS No. 1797961 -63 -7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its full potential in various disease models, paving the way for its potential use as a novel therapeutic agent.